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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150

PNU 142300: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

PNU 142300 is one of the two major inactive metabolites of the oxazolidinone antibiotic,
linezolid.[1][2] While pharmacologically inactive in terms of antibacterial efficacy, PNU 142300
has garnered significant attention due to its potential association with adverse effects observed
during prolonged linezolid therapy, particularly thrombocytopenia. This document provides a
detailed overview of the chemical structure, properties, and the pivotal role of PNU 142300 in
the clinical setting.

Chemical Structure and Properties

PNU 142300, scientifically known as 2-[2-[[4-[(5S)-5-[(acetylamino)methyl]-2-0x0-3-
oxazolidinyl]-2-fluorophenyllamino]ethoxy]-acetic acid, is a derivative of linezolid formed
through the oxidative cleavage of the morpholine ring.[2]

Table 1: Chemical and Physical Properties of PNU 142300
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Property Value Source
Molecular Formula C16H20FN306 [1103114]
Molecular Weight 369.34 g/mol [1]
2-[2-[[4-[(5S)-5-
[(acetylamino)methyl]-2-ox0-3-
IUPAC Name oxazolidinyl]-2- [31[4]
fluorophenyllamino]ethoxy]-
acetic acid
CAS Number 368891-69-4 [31[4]
Physical Description Solid [3]

Solubility

Slightly soluble in DMSO and

water.

[4]

SMILES

FC1=C(NCCOCC(0)=0)C=CC
(N2C(O--INVALID-LINK-- 3]
C2)=0)=C1

InChl

InChI=1S/C16H20FN306/c1-
10(21)19-7-12-8-20(16(24)26-
12)11-2-3-14(13(17)6-11)18-4-
5-25-9-15(22)23/h2-
3,6,12,18H,4-5,7-9H2,1H3,
(H,19,21)(H,22,23)/t12-/m0/s1

Metabolic Pathway of Linezolid to PNU 142300

Linezolid undergoes oxidation of its morpholine ring, leading to the formation of two primary

metabolites, PNU 142300 and PNU-142586. This metabolic conversion is a crucial aspect of

linezolid's pharmacokinetic profile.
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Metabolic conversion of Linezolid to its primary metabolites.

Experimental Protocols
Synthesis of PNU 142300

A detailed protocol for the chemical synthesis of PNU 142300 has been described, which is
crucial for obtaining the metabolite for research and analytical purposes. A published method
outlines a multi-step synthesis starting from commercially available materials. The key steps
involve the protection of functional groups, followed by the construction of the oxazolidinone
core and subsequent modifications to introduce the side chain, culminating in the deprotection
to yield PNU 142300. For a detailed, step-by-step synthetic route, researchers are directed to
the primary literature.

Quantification of PNU 142300 in Biological Matrices

The quantification of PNU 142300 in plasma or serum is essential for pharmacokinetic studies
and for investigating its association with clinical outcomes. A validated liquid chromatography-
tandem mass spectrometry (LC-MS/MS) method is commonly employed.

Sample Preparation:

» Protein precipitation of the plasma/serum sample is performed using a suitable organic
solvent (e.g., acetonitrile).

e The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

e The supernatant is collected, and the solvent is evaporated under a stream of nitrogen.
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e The residue is reconstituted in the mobile phase for injection into the LC-MS/MS system.
LC-MS/MS Conditions:

o Chromatographic Separation: A C18 reverse-phase column is typically used with a gradient
elution of a mobile phase consisting of an aqueous component (e.g., water with formic acid)
and an organic component (e.g., acetonitrile or methanol).

e Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple
reaction monitoring (MRM) mode is used. Specific precursor-to-product ion transitions for
both PNU 142300 and an internal standard are monitored for accurate quantification.

Clinical Significance and Logical Relationships

While PNU 142300 is an inactive metabolite, its accumulation in patients, particularly those with
renal impairment, has been linked to an increased risk of developing linezolid-induced
thrombocytopenia. This suggests that high concentrations of the metabolite may play a role in
this specific adverse drug reaction.
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Logical relationship between clinical factors and PNU 142300.
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Conclusion

PNU 142300, an inactive metabolite of linezolid, is a molecule of significant interest in the field
of drug metabolism and clinical toxicology. While devoid of antimicrobial activity, its
accumulation is a potential biomarker for an increased risk of linezolid-induced
thrombocytopenia. Further research into the precise mechanisms by which PNU 142300 may
contribute to this adverse effect is warranted and will be facilitated by the availability of robust
synthetic and analytical methods. This guide provides a foundational understanding of PNU
142300 for professionals in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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